Cas no 1211533-23-1 (2-Bromo-4-nitropyridine-6-methanol)

• Product Name: 2-Bromo-4-nitropyridine-6-methanol
• CAS No: 1211533-23-1
• MF: C₆H₅BrN₂O₃
• MW: 233.019500494003
• CID: 4901077
• Update Time: 2025-10-16

2-Bromo-4-nitropyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-nitropyridine-6-methanol

• Inchi： 1S/C6H5BrN2O3/c7-6-2-5(9(11)12)1-4(3-10)8-6/h1-2,10H,3H2
• InChI Key： FIKYOWLATKLDPQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(CO)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 0.9
• Topological Polar Surface Area: 78.9

Additional information on 2-Bromo-4-nitropyridine-6-methanol

2-Bromo-4-NitroPyridine-6-Methanol: A Comprehensive Overview

2-Bromo-4-nitropyridine-6-methanol, also known by its CAS number 1211533-23-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromine atom at position 2, a nitro group at position 4, and a hydroxymethyl group at position 6. The combination of these functional groups makes it a versatile molecule with potential applications in various chemical reactions and material synthesis.

The synthesis of 2-bromo-4-nitropyridine-6-methanol typically involves multi-step reactions, often starting from pyridine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and selective methods for the preparation of this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the substitution reactions required for introducing the bromine and nitro groups onto the pyridine ring. These methods not only improve yield but also enhance the purity of the final product, making it more suitable for high-end applications.

The properties of 2-bromo-4-nitropyridine-6-methanol are heavily influenced by its functional groups. The nitro group at position 4 imparts strong electron-withdrawing effects, which can influence the reactivity of the molecule in various chemical transformations. Similarly, the bromine atom at position 2 serves as an excellent leaving group, making it ideal for nucleophilic substitution reactions. The hydroxymethyl group at position 6 adds hydrophilicity to the molecule, potentially enhancing its solubility in polar solvents.

Recent studies have highlighted the potential of 2-bromo-4-nitropyridine-6-methanol as a precursor in the synthesis of advanced materials. For example, researchers have utilized this compound to prepare novel coordination polymers and metal-organic frameworks (MOFs). The presence of multiple functional groups allows for versatile interactions with metal ions, leading to highly porous and stable structures with applications in gas storage and catalysis.

In addition to its role in materials science, 2-bromo-4-nitropyridine-6-methanol has shown promise in medicinal chemistry. Its unique structure makes it a potential candidate for drug design, particularly in targeting specific biological pathways. Recent computational studies have demonstrated that this compound exhibits moderate binding affinity towards certain protein targets, suggesting its potential as a lead compound for further optimization.

The environmental impact of 2-bromo-4-nitropyridine-6-methanol has also been a topic of interest. Researchers have investigated its biodegradability and toxicity under various conditions. Preliminary results indicate that while the compound is relatively stable under standard conditions, it can undergo microbial degradation under specific environmental conditions. These findings are crucial for assessing its safety profile and ensuring responsible use in industrial applications.

In conclusion, 2-bromo-4-nitropyridine-6-methanol is a multifaceted compound with diverse applications across several scientific disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new properties and applications of this compound, it is likely to play an increasingly important role in both academic and industrial settings.